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Compound of Interest

Compound Name: Tralomethrin-d5

Cat. No.: B15556670 Get Quote

In-Depth Technical Guide: Tralomethrin-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Tralomethrin-d5, a deuterated

analog of the pyrethroid insecticide Tralomethrin. This document is intended for use by

professionals in research and development who require detailed technical data, experimental

protocols, and an understanding of its mechanism of action.

Core Compound Information
Tralomethrin-d5 is the deuterium-labeled version of Tralomethrin, a potent Type II pyrethroid

insecticide. The inclusion of deuterium atoms makes it a valuable internal standard for

quantitative analysis of Tralomethrin in various matrices by mass spectrometry, as it is

chemically identical to the parent compound but mass-shifted.

Molecular Formula: C₂₂H₁₄D₅Br₄NO₃

Unlabelled CAS Number: 66841-25-6[1][2]

Tralomethrin acts by disrupting the nervous system of insects. It modifies the gating kinetics of

voltage-gated sodium channels in neurons, leading to prolonged channel opening,

hyperexcitability, paralysis, and eventual death of the insect.
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Quantitative Data Summary
The following table summarizes the key quantitative data for Tralomethrin-d5. For comparative

purposes, physical properties of the unlabeled Tralomethrin are also included where available.

Property Value Source

Analyte Tralomethrin-d5

Molecular Weight 670.04 g/mol [1][2][3]

Purity >90% [3]

Format Neat [1][3]

Storage Temperature -20°C [1]

Analyte Tralomethrin (Unlabeled)

Molecular Formula C₂₂H₁₉Br₄NO₃

Molar Mass 665.014 g·mol⁻¹

Appearance Colorless liquid

Density 1.70 g/cm³ at 20 °C

Melting Point 138 to 148 °C (280 to 298 °F)

Boiling Point 594 °C (1,101 °F)

Experimental Protocols
Analysis of Tralomethrin using QuEChERS Extraction
and LC-MS/MS
This protocol describes a general procedure for the extraction and quantification of pyrethroids

like Tralomethrin from a solid matrix (e.g., animal feed, soil) using the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method followed by Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). Tralomethrin-d5 serves as an ideal internal

standard for this assay.
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1. Sample Preparation and Extraction:

Homogenization: Weigh 2 grams of a homogenized sample into a 50 mL centrifuge tube.

Internal Standard Spiking: Spike the sample with an appropriate amount of Tralomethrin-d5
solution.

Hydration & Extraction: Add 10 mL of a 1:1 (v/v) mixture of water and acetonitrile. Vortex or

shake vigorously for 1 minute to ensure thorough mixing.[4]

Salting-Out: Add a QuEChERS extraction salt packet (commonly containing magnesium

sulfate and sodium chloride) to the tube.[5] Immediately cap and shake vigorously for 1

minute to induce phase separation.

Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.[6]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer Supernatant: Carefully transfer a portion of the upper acetonitrile layer

(supernatant) to a d-SPE cleanup tube containing a sorbent mixture (e.g., magnesium

sulfate, Primary Secondary Amine - PSA). The sorbent removes interfering matrix

components like fatty acids and pigments.[6]

Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds to 1 minute, then centrifuge at

high speed (e.g., 13,000 x g) for 5 minutes.[5]

3. LC-MS/MS Analysis:

Dilution: Take the final cleaned supernatant and dilute it with a suitable solvent mixture (e.g.,

50:50 methanol/water) to match the initial mobile phase conditions.[5]

Injection: Transfer the diluted extract to an autosampler vial for injection into the LC-MS/MS

system.

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column (e.g., Poroshell 120 EC-C18, 2.1 × 50 mm, 2.7

µm).[5][7]
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Mobile Phase A: 5 mM ammonium acetate in water.[5]

Mobile Phase B: 5 mM ammonium acetate in methanol.[5]

Flow Rate: 0.4 mL/min.[5][7]

Column Temperature: 40 °C.[5][7]

Gradient: A suitable gradient program is used to separate the analyte from matrix

components.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for both Tralomethrin and Tralomethrin-d5 are

monitored.

Mandatory Visualizations
Signaling Pathway of Tralomethrin
The following diagram illustrates the primary mechanism of action of Tralomethrin on the

voltage-gated sodium channel in a neuron.

Caption: Mechanism of action of Tralomethrin on a voltage-gated sodium channel.

Experimental Workflow
The diagram below outlines the logical workflow for the analysis of Tralomethrin using the

QuEChERS and LC-MS/MS methodology.
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Caption: Workflow for Tralomethrin analysis via QuEChERS and LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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